2-Methylthiophene-3,4-dicarboxylic acid

• Molecular Formula: C7H6O4S
• Molecular Weight: 186.19g/mol
• IUPAC Name: 2-methylthiophene-3,4-dicarboxylic acid
• InChI: InChI=1S/C7H6O4S/c1-3-5(7(10)11)4(2-12-3)6(8)9/h2H,1H3,(H,8,9)(H,10,11)
• InChI Key: QILMCHGVTFLVQC-UHFFFAOYSA-N
• SMILES: CC1=C(C(=CS1)C(=O)O)C(=O)O

Description

2-Methylthiophene-3,4-dicarboxylic acid is a thiophene derivative featuring a sulfur-containing aromatic heterocycle with a methyl substituent at position 2 and dicarboxylic acid groups at positions 3 and 2. Its structure combines the electronic properties of the thiophene ring with the reactivity and coordination capabilities of carboxylic acid groups, making it a candidate for applications in organic electronics, metal-organic frameworks (MOFs), and synthetic intermediates . Thiophene derivatives are valued for their narrow energy band gaps, high thermal stability, and reversible electrochemical oxidation, which are critical for optoelectronic devices .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Methylthiophene-3,4-dicarboxylic acid can be achieved through several methods. One common approach involves the reaction of methyl thioglycolate with ethyl acrylate, followed by selective preparation of methyl 3-oxotetrahydrothiophene-2-carboxylate and methyl 4-oxotetrahydrothiophene-3-carboxylate from methyl 3-thiaadipate . This method can also be used to prepare the respective dihydro analogues of these acids.

Industrial Production Methods

Industrial production of 2-Methylthiophene-3,4-dicarboxylic acid typically involves the use of catalysts and optimized reaction conditions to maximize yield and purity. For example, the reaction of thiophene with carbon tetrachloride in the presence of vanadium, iron, and molybdenum catalysts can produce thiophenecarboxylic acid esters with high efficiency .

Chemical Reactions Analysis

Types of Reactions

2-Methylthiophene-3,4-dicarboxylic acid undergoes various chemical reactions, including oxidation, reduction, and substitution. The aromatic ring’s high electron density makes it susceptible to electrophilic substitution reactions, while the carboxylic acid groups can participate in condensation reactions to form anhydrides and esters .

Common Reagents and Conditions

Common reagents used in reactions involving 2-Methylthiophene-3,4-dicarboxylic acid include oxidizing agents such as potassium permanganate and reducing agents like lithium aluminum hydride. Condensation reactions often require dehydrating agents such as thionyl chloride .

Major Products

Major products formed from these reactions include various esters, anhydrides, and substituted thiophene derivatives. These products are valuable intermediates in organic synthesis and materials science .

Scientific Research Applications

2-Methylthiophene-3,4-dicarboxylic acid has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of complex organic molecules and polymers.

Biology: The compound’s derivatives are studied for their potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its use in drug development and delivery systems.

Industry: It is utilized in the production of advanced materials, such as conductive polymers and coordination polymers.

Mechanism of Action

The mechanism of action of 2-Methylthiophene-3,4-dicarboxylic acid involves its interaction with various molecular targets and pathways. The compound’s aromatic ring and carboxylic acid groups enable it to participate in hydrogen bonding, π-π interactions, and coordination with metal ions. These interactions can influence the compound’s reactivity and biological activity .

Comparison with Similar Compounds

Structural and Functional Group Variations

Key structural analogs include:

(a) Dimethyl 2,5-Dihydrothiophene-3,4-dicarboxylate

• Structure : Partially saturated thiophene ring with ester groups at positions 3 and 3.
• Key Differences : The absence of aromaticity reduces conjugation, leading to a higher band gap compared to fully aromatic thiophene derivatives. Ester groups enhance solubility in organic solvents but limit coordination chemistry compared to carboxylic acids .
• Applications : Primarily used as a synthetic intermediate for further functionalization .

(b) 2,5-Dimethylfuran-3,4-dicarboxylic Acid

• Structure : Aromatic furan ring with methyl groups at positions 2 and 5 and dicarboxylic acids at 3 and 4.
• Key Differences : The oxygen atom in furan increases electronegativity, resulting in a wider band gap (~2.8 eV) and lower thermal stability compared to thiophene analogs. Reduced electron delocalization limits its utility in conductive materials .
• Applications : Pharmaceuticals and specialty polymers .

(c) 2-Methylthiazolidine-2,4-dicarboxylic Acid

• Structure: Non-aromatic, saturated thiazolidine ring with a methyl group and dicarboxylic acids.
• However, it serves as a cysteine precursor in biochemical studies due to its stability and controlled release properties .

(d) Thieno[2,3-b]thiophene-2,5-dicarboxylate Derivatives

• Structure : Fused thiophene rings with nitrile and methyl substituents.
• Key Differences : Planar fused rings enhance conjugation, reducing the band gap further (~1.8–2.0 eV). Substituents like nitriles improve electron-withdrawing characteristics, favoring n-type semiconductor behavior .

Electronic and Thermal Properties

Compound	Heterocycle	Substituents	Functional Groups	Aromaticity	Band Gap (eV)	Thermal Stability	Key Applications
2-Methylthiophene-3,4-dicarboxylic acid	Thiophene	Methyl (C2)	-COOH (C3, C4)	Aromatic	~2.1	High	MOFs, Organic electronics
Dimethyl 2,5-dihydrothiophene-3,4-dicarboxylate	Dihydrothiophene	None	-COOCH3 (C3, C4)	Non-aromatic	~3.0	Moderate	Synthetic intermediates
2,5-Dimethylfuran-3,4-dicarboxylic acid	Furan	Methyl (C2, C5)	-COOH (C3, C4)	Aromatic	~2.8	Moderate	Pharmaceuticals
2-Methylthiazolidine-2,4-dicarboxylic acid	Thiazolidine	Methyl (C2)	-COOH (C2, C4)	Non-aromatic	~4.0	Moderate	Biochemical studies
Thieno[2,3-b]thiophene-2,5-dicarboxylate	Thiophene	Nitrile, Methyl	-COOCH3 (C2, C5)	Aromatic	~1.8–2.0	High	n-Type semiconductors

Notes:

• Band gaps are estimated based on heterocycle electronegativity and conjugation .
• Thiophene derivatives generally outperform furan and thiazolidine analogs in thermal stability due to sulfur’s polarizability and aromatic stabilization .